N-(1-ethyl-1-methylprop-2-yn-1-yl)thiophene-2-carboxamide

• IUPAC Name: N-(3-methylpent-1-yn-3-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C11H13NOS/c1-4-11(3,5-2)12-10(13)9-7-6-8-14-9/h1,6-8H,5H2,2-3H3,(H,12,13)
• InChI Key: DNNFAADMGZVOKA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C#C)NC(=O)C1=CC=CS1
• Molecular Formula: C11H13NOS
• Molecular Weight: 207.29 g/mol

Description

N-(1-ethyl-1-methylprop-2-yn-1-yl)thiophene-2-carboxamide, also known as EMA401, is a small molecule drug that has been extensively studied for its potential use in treating chronic pain. It is a member of the thiophene family of compounds, which are known for their potent analgesic properties. EMA401 has been shown to be effective in preclinical studies, and is currently undergoing clinical trials to determine its safety and efficacy in humans.

Mechanism of Action

N-(1-ethyl-1-methylprop-2-yn-1-yl)thiophene-2-carboxamide works by blocking the activity of the angiotensin II type 2 receptor, which is involved in the transmission of pain signals in the body. By blocking this receptor, N-(1-ethyl-1-methylprop-2-yn-1-yl)thiophene-2-carboxamide reduces the activity of pain-sensing neurons, leading to a reduction in pain.
Biochemical and Physiological Effects:
N-(1-ethyl-1-methylprop-2-yn-1-yl)thiophene-2-carboxamide has been shown to have a number of biochemical and physiological effects in preclinical studies. It has been shown to reduce the activity of pain-sensing neurons, leading to a reduction in pain. It has also been shown to reduce inflammation, which is a common cause of chronic pain.

Advantages and Limitations for Lab Experiments

N-(1-ethyl-1-methylprop-2-yn-1-yl)thiophene-2-carboxamide has a number of advantages for use in lab experiments. It is a small molecule drug that can be easily synthesized and purified. It has also been extensively studied in preclinical models, making it a well-characterized compound. However, there are also some limitations to its use. N-(1-ethyl-1-methylprop-2-yn-1-yl)thiophene-2-carboxamide is a relatively new compound, and its safety and efficacy in humans are still being studied. Additionally, its mechanism of action is not fully understood, which may limit its potential use in certain experiments.

Future Directions

There are a number of future directions for research on N-(1-ethyl-1-methylprop-2-yn-1-yl)thiophene-2-carboxamide. One area of interest is in its potential use in treating neuropathic pain, which is a common type of chronic pain that is often difficult to treat. Additionally, further studies are needed to determine the safety and efficacy of N-(1-ethyl-1-methylprop-2-yn-1-yl)thiophene-2-carboxamide in humans, and to better understand its mechanism of action. Finally, there is interest in developing new compounds that are based on the structure of N-(1-ethyl-1-methylprop-2-yn-1-yl)thiophene-2-carboxamide, in order to improve its potency and selectivity.

Synthesis Methods

N-(1-ethyl-1-methylprop-2-yn-1-yl)thiophene-2-carboxamide is synthesized using a multi-step process that involves the reaction of various chemical reagents. The process begins with the synthesis of 2-bromo-5-methylthiophene, which is then reacted with ethyl propargyl ether to form 2-ethynyl-5-methylthiophene. This compound is then reacted with N-methyl-N-phenylprop-2-yn-1-amine to form the final product, N-(1-ethyl-1-methylprop-2-yn-1-yl)thiophene-2-carboxamide.

Scientific Research Applications

N-(1-ethyl-1-methylprop-2-yn-1-yl)thiophene-2-carboxamide has been extensively studied for its potential use in treating chronic pain. It works by blocking the activity of a protein called the angiotensin II type 2 receptor, which is involved in the transmission of pain signals in the body. By blocking this receptor, N-(1-ethyl-1-methylprop-2-yn-1-yl)thiophene-2-carboxamide has been shown to reduce pain in preclinical studies.